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Compound of Interest

Compound Name:
ALUMINUM

SESQUICHLOROHYDRATE

Cat. No.: B1171100 Get Quote

For researchers, scientists, and drug development professionals, the safe and compliant

disposal of laboratory chemicals is a critical aspect of daily operations. This document provides

a comprehensive guide to the proper disposal procedures for aluminum
sesquichlorohydrate, ensuring the safety of personnel and the protection of the environment.

While generally not classified as a hazardous substance, adherence to established protocols is

essential for responsible laboratory practice.

Immediate Safety and Handling Considerations
Before initiating any disposal procedures, ensure that appropriate personal protective

equipment (PPE) is worn. This includes chemical splash goggles, chemically resistant gloves

(e.g., nitrile or neoprene), and a lab coat. If there is a risk of generating dust or aerosols, a

MSHA/NIOSH-approved respirator is recommended.

Step-by-Step Disposal Procedures
The proper disposal of aluminum sesquichlorohydrate depends on its physical state (solid or

aqueous solution) and whether it has been mixed with any hazardous materials.

Protocol 1: Disposal of Solid Aluminum
Sesquichlorohydrate
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Hazard Assessment: Confirm that the aluminum sesquichlorohydrate waste is not mixed

with any hazardous chemicals. If it is contaminated with a hazardous substance, the mixture

must be treated as hazardous waste and disposed of according to the specific protocols for

that contaminant.

Segregation: Collect uncontaminated, solid aluminum sesquichlorohydrate waste in a

designated, clearly labeled container. Do not mix it with hazardous waste streams.

Containerization: The waste container must be in good condition, compatible with the

chemical, and have a securely fitting lid. Label the container clearly as "Non-hazardous

waste: Aluminum Sesquichlorohydrate".

Disposal: For final disposal, contact your institution's Environmental Health and Safety (EHS)

office or a licensed professional waste disposal service.[1] In many jurisdictions, non-

hazardous solid chemicals can be disposed of in a sanitary landfill. However, do not place

chemical waste in regular laboratory trash cans that are handled by custodial staff.[2]

Protocol 2: Disposal of Aqueous Solutions of Aluminum
Sesquichlorohydrate

Hazard Assessment: Verify that the aqueous solution does not contain any other hazardous

chemicals. If it does, it must be managed as hazardous waste.

Neutralization: Check the pH of the solution. If necessary, neutralize it to a pH between 6.0

and 9.0.

Consult Local Regulations: Before proceeding with drain disposal, consult your institution's

EHS guidelines and local wastewater regulations. Some municipalities have specific limits on

the concentration of aluminum compounds that can be discharged into the sanitary sewer.

Drain Disposal: If permitted by local regulations, dilute the neutralized solution with at least

100 parts of water and pour it down the drain.[3] Flush the drain with a copious amount of

water to ensure it is thoroughly cleared.

Protocol 3: Disposal of Empty Containers
Decontamination: Triple-rinse the empty container with a suitable solvent (e.g., water).
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Rinsate Collection: The first rinsate should be collected and disposed of as chemical waste,

following the procedure for aqueous solutions. Subsequent rinses of containers that held

non-hazardous materials can typically be disposed of down the drain.

Container Disposal: Once triple-rinsed and dry, deface or remove the original label from the

container. The clean, empty container can then be disposed of in the regular trash or

recycled, in accordance with institutional policies.

Quantitative Data Summary
While aluminum sesquichlorohydrate is generally considered non-hazardous, the following

table summarizes key parameters relevant to its disposal.

Parameter Value/Guideline Source

OSHA Hazard Classification Not considered hazardous [2]

Recommended pH for Drain

Disposal
6.0 - 9.0 [4]

Recommended Dilution for

Drain Disposal

At least 100 parts water to 1

part chemical
[3]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

aluminum sesquichlorohydrate waste in a laboratory setting.
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Caption: Decision workflow for the safe disposal of aluminum sesquichlorohydrate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1171100?utm_src=pdf-custom-synthesis
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://www.epfl.ch/labs/lcso/wp-content/uploads/2018/06/Procedures-for-Lab-Treatment-of-Waste-Chemicals.pdf
https://policies.unc.edu/TDClient/2833/Portal/KB/ArticleDet?ID=132024
https://www.benchchem.com/product/b1171100#aluminum-sesquichlorohydrate-proper-disposal-procedures
https://www.benchchem.com/product/b1171100#aluminum-sesquichlorohydrate-proper-disposal-procedures
https://www.benchchem.com/product/b1171100#aluminum-sesquichlorohydrate-proper-disposal-procedures
https://www.benchchem.com/product/b1171100#aluminum-sesquichlorohydrate-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1171100?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171100?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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